Cas no 1042589-55-8 (2-(dimethylamino)-2-(furan-2-yl)ethyl(2-methylpropyl)amine)

• Product Name: 2-(dimethylamino)-2-(furan-2-yl)ethyl(2-methylpropyl)amine
• CAS No: 1042589-55-8
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5215103
• PubChem ID: 43181122
• Update Time: 2026-03-06

2-(dimethylamino)-2-(furan-2-yl)ethyl(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, 1-(2-furanyl)-N1,N1-dimethyl-N2-(2-methylpropyl)-
• 2-(dimethylamino)-2-(furan-2-yl)ethyl(2-methylpropyl)amine

• Inchi： 1S/C12H22N2O/c1-10(2)8-13-9-11(14(3)4)12-6-5-7-15-12/h5-7,10-11,13H,8-9H2,1-4H3
• InChI Key： PGHXZHOQOHXTQJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(N(C)C)CNCC(C)C

Additional information on 2-(dimethylamino)-2-(furan-2-yl)ethyl(2-methylpropyl)amine

Research Brief on 2-(dimethylamino)-2-(furan-2-yl)ethyl(2-methylpropyl)amine (CAS: 1042589-55-8)

In recent years, the compound 2-(dimethylamino)-2-(furan-2-yl)ethyl(2-methylpropyl)amine (CAS: 1042589-55-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. The following research brief synthesizes the latest findings related to this compound, highlighting its pharmacological properties, mechanisms of action, and potential clinical applications.

The structural composition of 2-(dimethylamino)-2-(furan-2-yl)ethyl(2-methylpropyl)amine includes a furan ring, a dimethylamino group, and an isobutylamine moiety. These functional groups contribute to its bioactivity and interaction with biological targets. Recent studies have focused on elucidating its binding affinity to specific receptors, such as serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function. Preliminary in vitro and in vivo data suggest that this compound exhibits modulatory effects on these receptors, making it a candidate for further investigation in neuropsychiatric disorders.

One of the key areas of research has been the compound's pharmacokinetic profile. Studies utilizing advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are critical for understanding the compound's bioavailability and potential side effects, which are essential considerations for its development as a therapeutic agent.

In addition to its CNS applications, 2-(dimethylamino)-2-(furan-2-yl)ethyl(2-methylpropyl)amine has been explored for its role in metabolic regulation. Recent preclinical studies have demonstrated its ability to influence lipid metabolism and glucose homeostasis, suggesting potential utility in treating metabolic syndromes such as diabetes and obesity. These effects are believed to be mediated through its interaction with peroxisome proliferator-activated receptors (PPARs), which play a central role in metabolic pathways.

Despite these promising findings, challenges remain in the development of this compound. Issues such as selectivity, toxicity, and formulation stability need to be addressed through further research. Current efforts are focused on optimizing its chemical structure to enhance efficacy and reduce off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate its translation from bench to bedside.

In conclusion, 2-(dimethylamino)-2-(furan-2-yl)ethyl(2-methylpropyl)amine (CAS: 1042589-55-8) represents a promising candidate for therapeutic development in both CNS and metabolic disorders. Continued research is essential to fully elucidate its mechanisms of action and to overcome existing challenges in its development. This brief underscores the importance of interdisciplinary collaboration and innovative approaches in advancing this compound toward clinical applications.